Cas no 328233-26-7 (Phenol, 3-(5-aminopyrazinyl)-)

Phenol, 3-(5-aminopyrazinyl)- structure
Phenol, 3-(5-aminopyrazinyl)- structure
Product Name:Phenol, 3-(5-aminopyrazinyl)-
CAS No:328233-26-7
MF:C10H9N3O
MW:187.197961568832
CID:1453288
PubChem ID:22660755
Update Time:2025-04-20

Phenol, 3-(5-aminopyrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(5-aminopyrazinyl)-
    • 3-(5-Amino-2-pyrazinyl)phenol
    • 2-amino-5-(3-hydroxyphenyl)pyrazine
    • 328233-26-7
    • DTXSID901307545
    • WFDSWVIHBJVBOO-UHFFFAOYSA-N
    • SCHEMBL6820766
    • Inchi: 1S/C10H9N3O/c11-10-6-12-9(5-13-10)7-2-1-3-8(14)4-7/h1-6,14H,(H2,11,13)
    • InChI Key: WFDSWVIHBJVBOO-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C=NC(=CN=1)N

Computed Properties

  • Exact Mass: 187.07467
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 72.03
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